Cas no 67475-56-3 (5-Fluoro-2-methoxybenzene-1-sulfonyl chloride)
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the electron-withdrawing fluorine and methoxy groups, which enhance the electrophilicity of the sulfonyl chloride moiety. This compound is valuable in pharmaceutical and agrochemical research, enabling efficient derivatization of amines and alcohols. The fluorine substituent also offers potential for further functionalization or tuning of physicochemical properties in target molecules. It is typically handled under anhydrous conditions to prevent hydrolysis. The product’s stability and selectivity make it a practical choice for introducing sulfonyl groups in complex synthetic pathways.
67475-56-3 structure
Product Name:5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
CAS No:67475-56-3
MF:C7H6ClFO3S
MW:224.637143611908
MDL:MFCD03618459
CID:824010
PubChem ID:2783409
Update Time:2025-06-28
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
- 5-Fluoro-2-methoxybenzenesulfonyl chloride
- 5-FLUORO-2-METHOXYBENZENESULPHONYL CHLORIDE
- Benzenesulfonyl chloride, 5-fluoro-2-methoxy- (9CI)
- LUEBMKPHZDSPFH-UHFFFAOYSA-N
- DTXSID70382643
- FT-0686455
- F1967-0095
- BENZENESULFONYL CHLORIDE, 5-FLUORO-2-METHOXY-
- MFCD03618459
- BCP34425
- 67475-56-3
- 5-fluoro-2-(methyloxy)benzenesulfonyl chloride
- AS-33263
- A24488
- FT-0678001
- FT-0686845
- SY018251
- Benzenesulfonyl chloride,5-fluoro-2-methoxy-(9ci)
- 5-fluoro-2-methoxybenzene-1-sulfonylchloride
- EN300-211287
- CS-W022379
- 5-fluoro-2-methoxy-benzenesulfonyl Chloride
- AM20040994
- AKOS000302964
- BB 0259956
- SCHEMBL1127669
-
- MDL: MFCD03618459
- Inchi: 1S/C7H6ClFO3S/c1-12-6-3-2-5(9)4-7(6)13(8,10)11/h2-4H,1H3
- InChI Key: LUEBMKPHZDSPFH-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C=CC=1OC)F)(=O)=O
Computed Properties
- Exact Mass: 223.9710211g/mol
- Monoisotopic Mass: 223.9710211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
- XLogP3: 2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 309.8℃ at 760 mmHg
- Flash Point: 141.2±23.7 °C
- Refractive Index: 1.519
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES0064-1 G |
5-fluoro-2-methoxybenzene-1-sulfonyl chloride |
67475-56-3 | 95% | 1g |
¥ 600.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES0064-5 G |
5-fluoro-2-methoxybenzene-1-sulfonyl chloride |
67475-56-3 | 95% | 5g |
¥ 1,801.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES0064-10 G |
5-fluoro-2-methoxybenzene-1-sulfonyl chloride |
67475-56-3 | 95% | 10g |
¥ 3,003.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021294-1g |
5-Fluoro-2-methoxybenzenesulfonyl chloride |
67475-56-3 | 97% | 1g |
356CNY | 2021-05-07 | |
| Chemenu | CM254462-25g |
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride |
67475-56-3 | 95% | 25g |
$368 | 2021-06-16 | |
| Alichem | A015000265-250mg |
5-Fluoro-2-methoxybenzenesulfonyl chloride |
67475-56-3 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A015000265-500mg |
5-Fluoro-2-methoxybenzenesulfonyl chloride |
67475-56-3 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A015000265-1g |
5-Fluoro-2-methoxybenzenesulfonyl chloride |
67475-56-3 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| Chemenu | CM254462-25g |
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride |
67475-56-3 | 95% | 25g |
$368 | 2022-06-10 | |
| Apollo Scientific | PC10595-1g |
5-Fluoro-2-methoxybenzenesulphonyl chloride |
67475-56-3 | 1g |
£15.00 | 2025-02-19 |
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:67475-56-3)5-氟-2-甲氧基苯磺酰氯
Order Number:LE1748240
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
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5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67475-56-3)5-氟-2-甲氧基苯磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry